N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide

• IUPAC Name: N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C22H16N2O3S/c1-4-9-24-16-11-13(2)10-14(3)20(16)28-22(24)23-21(26)19-12-17(25)15-7-5-6-8-18(15)27-19/h1,5-8,10-12H,9H2,2-3H3
• InChI Key: BFYXYLQRTJUYCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC(=O)C4=CC=CC=C4O3)S2)CC#C)C
• Molecular Formula: C22H16N2O3S
• Molecular Weight: 388.4 g/mol
• CAS No.: 868377-97-3

Description

N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide is a useful research compound. Its molecular formula is C22H16N2O3S and its molecular weight is 388.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Activities

Compounds derived from benzothiazole have been investigated for their antimicrobial and antioxidant properties. A study detailed the synthesis of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide, showing significant antimicrobial activity against various microorganisms and prominent radical scavenging and ferrous ion chelating activity, highlighting their potential as biologically active compounds (Sindhe et al., 2016).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized to study their corrosion inhibiting effect on steel in acidic solutions. These compounds provided superior stability and higher inhibition efficiencies, offering insights into their adsorption mechanisms and potential industrial applications in protecting metals against corrosion (Hu et al., 2016).

Photovoltaic Performance Enhancement

In the field of renewable energy, the morphology control in polycarbazole-based bulk heterojunction solar cells using benzothiazole derivatives led to improved domain structure and hole mobility in the active layer, significantly enhancing the power conversion efficiency. This research contributes to the development of more efficient solar energy harvesting systems (Chu et al., 2011).

Anticancer Activities

Benzothiazole-based compounds have been synthesized and evaluated for their anticancer activities, showcasing promising results against various cancer cell lines. The incorporation of benzothiazole units into drug molecules can provide a basis for designing new anticancer agents with enhanced efficacy and selectivity (Rasal et al., 2020).

Chemosensors for Cyanide Anions

Coumarin benzothiazole derivatives have been developed as chemosensors for cyanide anions, demonstrating the ability to recognize cyanide with high specificity and sensitivity. These findings are crucial for environmental monitoring and safety, providing tools for detecting harmful substances (Wang et al., 2015).